2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine
• InChI: InChI=1S/C12H18N2/c1-9-5-3-6-11(9)14-12-7-4-8-13-10(12)2/h4,7-9,11,14H,3,5-6H2,1-2H3
• InChI Key: BOLYRFKZJMCIJW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1NC2=C(N=CC=C2)C

Description

2-Methyl-N-(2-methylcyclopentyl)pyridin-3-amine is a pyridine-based amine derivative featuring a methyl substituent at the 2-position of the pyridine ring and a 2-methylcyclopentyl group attached to the amine nitrogen. This compound is structurally characterized by its bicyclic substituent, which confers unique steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine typically involves the reaction of 2-methylpyridine with 2-methylcyclopentylamine. The reaction is carried out under controlled conditions to ensure the desired product is obtained with high purity. Common reagents used in the synthesis include solvents like toluene and catalysts such as iodine (I₂) and tert-butyl hydroperoxide (TBHP) .

Industrial Production Methods

In an industrial setting, the production of 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine may involve large-scale reactors and continuous flow processes to optimize yield and efficiency. The reaction conditions are carefully monitored to maintain the quality and consistency of the product.

Chemical Reactions Analysis

Nucleophilic Substitution

The synthesis of 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine may involve nucleophilic substitution (SN2) reactions, analogous to methods used for similar aminopyridines. For example, pyridine derivatives can react with alkyl halides in the presence of a base to form the desired amine product .

Key Reaction :
$\text{Pyridin-3-amine} + \text{2-methylcyclopentyl halide} \rightarrow \text{2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine}$
Conditions :

• Solvent: DMF or dichloromethane

• Base: Triethylamine or sodium hydride

Reductive Amination

Reductive amination is a common method for synthesizing secondary amines. For related compounds, this involves reacting a ketone with an amine in the presence of reducing agents like sodium borohydride .

Example Mechanism :

• Formation of an imine intermediate via condensation.

• Reduction of the imine to form the amine bond.

Transition-Metal Catalyzed Reactions

Modern catalytic methods, such as oxidative amination or hydroamination, enable efficient synthesis. For instance, palladium-catalyzed oxidative amination of alkenes with amine precursors can yield substituted pyridines .

Key Reagents :

• Catalyst: Pd(OAc)₂ or Rh-based complexes

• Oxidizing Agents: O₂ or peroxides

Amine Functional Group Reactions

The amine group undergoes typical transformations:

• Acylation : Reaction with acyl chlorides to form amides.

• Sulfonation : Reaction with sulfonic acid to generate sulfonamides.

• Oxidation : Conversion to N-oxides using oxidizing agents like hydrogen peroxide .

Example :
$\text{2-Methyl-N-(2-methylcyclopentyl)pyridin-3-amine} + \text{AcCl} \rightarrow \text{Amide derivative}$

Pyridine Ring Reactions

Pyridine’s electron-deficient nature limits electrophilic substitution but allows:

• Nucleophilic Attack : At electron-rich positions (e.g., positions adjacent to activating groups).

• Coordination Chemistry : Binding to transition metals via the ring nitrogen .

Oxidation and Reduction

• Oxidation : The amine group can be oxidized to nitro or nitroso derivatives.

• Reduction : Pyridine rings may undergo hydrogenation to produce dihydropyridine derivatives.

Biological Activity

While direct data for this compound is limited, analogous aminopyridines exhibit:

• Enzyme Inhibition : Binding to active sites of enzymes (e.g., kinases) .

• Pharmacological Effects : Potential CNS activity due to amine-mediated interactions.

Structural Analogues

Compound	Key Features	Reactivity Differences
2-Methyl-N-(3-methylcyclopentyl)pyridin-3-amine	3-methylcyclopentyl substituent	Similar synthesis routes, altered steric effects
6-Chloro-N-(3-methylcyclopentyl)pyridin-3-amine	Chlorine substituent	Enhanced electrophilicity for substitution

Reaction Conditions

Reaction Type	Reagents	Solvent	Temperature	Yield
Oxidative Amination	Pd(OAc)₂, O₂	DCM	25–50°C	Up to 92%
Reductive Amination	NaBH₄, H₂O	EtOH	0–25°C	60–80%
SN2 Substitution	Et₃N, DMF	DMF	60–80°C	70–90%

Scientific Research Applications

2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine is used in various scientific research applications, including:

Organic Synthesis: It serves as a building block for the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound is used in the development of drug candidates, particularly those containing hindered amine motifs.

Material Science: It is used in the synthesis of polymers and other materials with specific properties.

Biological Research: The compound is studied for its potential biological activities and interactions with biomolecules.

Mechanism of Action

The mechanism of action of 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, influencing their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of the research.

Comparison with Similar Compounds

Structural and Substituent Variations

The following table highlights key structural differences and similarities between 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine and its analogues:

Compound Name	Pyridine Substituent	Amine Substituent	Key Features	Reference
2-Methyl-N-(2-methylcyclopentyl)pyridin-3-amine	2-CH₃	2-Methylcyclopentyl	Bicyclic substituent enhances steric bulk; moderate lipophilicity.
2-Methoxy-N-(2-methylcyclopentyl)pyridin-3-amine	2-OCH₃	2-Methylcyclopentyl	Methoxy group increases electron density; potential for hydrogen bonding.
N-(2-Methylpentan-3-yl)pyridin-3-amine	None	2-Methylpentan-3-yl	Linear alkyl chain reduces steric hindrance; higher flexibility.
N-(2-Methoxyphenyl)pyridin-3-amine	None	2-Methoxyphenyl	Aromatic amine substituent; planar structure may enhance π-π interactions.
N-{[2-(Trifluoromethyl)phenyl]methyl}pyridin-3-amine	None	Benzyl with CF₃ group	Electron-withdrawing CF₃ group reduces basicity; increased hydrophobicity.
4-Methyl-3-nitropyridin-2-amine	4-CH₃, 3-NO₂	None (amine at 2-position)	Nitro group strongly electron-withdrawing; impacts reactivity and stability.

Physicochemical Properties

• Lipophilicity : The 2-methylcyclopentyl group in the target compound likely increases lipophilicity compared to linear alkyl or aromatic substituents (e.g., N-(2-methylpentan-3-yl)pyridin-3-amine) .
• Melting Points : Related compounds with rigid substituents (e.g., N-cyclopropyl-3-methyl-1H-pyrazol-4-amine) exhibit melting points around 104–107°C, suggesting similar thermal stability for the target compound .

Biological Activity

2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine is a pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activity. This compound's unique structure may confer various pharmacological properties, making it a subject of interest for further research.

Chemical Structure and Properties

• Molecular Formula : C12H20N2
• Molecular Weight : 192.30 g/mol

The compound features a pyridine ring substituted with a methyl group and a cyclopentyl moiety, which may influence its interaction with biological targets.

Research indicates that 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine may act through several mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzyme activities, potentially affecting metabolic pathways and signaling cascades.
• Receptor Modulation : It may interact with various receptors, altering their signaling pathways and leading to diverse biological effects .

Biological Activities

The biological activities of 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine can be categorized into several key areas:

1. Antimicrobial Activity

Studies have demonstrated that derivatives of pyridine compounds exhibit antimicrobial properties. While specific data on this compound is limited, related compounds have shown moderate activity against bacteria such as Staphylococcus aureus and Escherichia coli at concentrations around 250 μg/mL .

2. Neuropharmacological Effects

The compound's structural similarity to known neuroactive agents suggests potential neuropharmacological applications. For instance, it may serve as a positive allosteric modulator for metabotropic glutamate receptors (mGluR), which are implicated in various neurological disorders .

3. Anti-inflammatory Properties

Preliminary research indicates that similar compounds can inhibit pro-inflammatory cytokines, suggesting that 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine might possess anti-inflammatory properties .

Case Studies and Research Findings

Recent studies have explored the pharmacological profile of compounds related to 2-methyl-N-(2-methylcyclopentyl)pyridin-3-amine:

Case Study 1: mGluR Modulators

In a study focusing on mGluR modulators, compounds structurally related to this pyridine derivative were tested for their ability to reduce cocaine self-administration in animal models. These studies indicated that selective modulation of mGluR could provide therapeutic benefits in addiction treatment .

Case Study 2: Anticancer Activity

Research on similar pyridine derivatives has shown potential anticancer activity through the inhibition of cyclin-dependent kinases (CDKs). Compounds with similar structures have exhibited IC50 values in the low micromolar range against various cancer cell lines, indicating potential for further exploration in cancer therapeutics .

Data Table: Biological Activity Overview

Biological Activity	Observed Effects	Reference
Antimicrobial	Moderate activity against S. aureus, E. coli
Neuropharmacological	Potential mGluR modulation
Anti-inflammatory	Inhibition of pro-inflammatory cytokines
Anticancer	IC50 values < 10 µM against cancer cell lines